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Compound of Interest

Compound Name: Butyrylcholine chloride

Cat. No.: B1219863 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe and

efficient laboratory environment is paramount. This guide provides essential, immediate safety

and logistical information for handling Butyrylcholine chloride, a key substrate in

neuropharmacology and toxicology research. By adhering to these procedural steps, you can

mitigate risks and maintain the integrity of your experiments.

Personal Protective Equipment (PPE): Your First
Line of Defense
While Butyrylcholine chloride is not classified as a hazardous substance or mixture

according to Regulation (EC) No. 1272/2008, adherence to standard laboratory safety

protocols is crucial. The following personal protective equipment is recommended to ensure

handler safety.[1]
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Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

To protect eyes from potential

splashes or dust particles.[1]

Hand Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

glove's outer surface) to avoid

skin contact with this product.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands.

To prevent direct skin contact

with the chemical.

Body Protection

Wear a laboratory coat. The

type of body protection should

be selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

To protect skin and clothing

from accidental spills.[1]

Respiratory Protection

Respiratory protection is not

required where adequate

ventilation is available. For

nuisance exposures, use type

N95 (US) or type P1 (EN 143)

dust masks.[2]

To prevent inhalation of dust,

particularly when handling the

powdered form.

Operational Plan: A Step-by-Step Protocol for Safe
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A systematic approach to handling Butyrylcholine chloride minimizes the risk of exposure

and contamination. Follow this procedural guidance for safe laboratory operations.

1. Preparation and Weighing:

Conduct all handling and weighing of Butyrylcholine chloride powder in a well-ventilated

area, preferably within a chemical fume hood to avoid dust formation.[1]

Ensure the weighing area is clean and free of clutter.

Use dedicated, clean spatulas and weighing boats.

2. Solution Preparation:

When dissolving Butyrylcholine chloride, add the solid to the solvent slowly to prevent

splashing.

If the solvent is volatile, prepare the solution within a fume hood.

3. Experimental Use:

Clearly label all containers with the chemical name and concentration.

Keep containers tightly closed when not in use to prevent contamination and absorption of

moisture.[1]

The recommended storage temperature for Butyrylcholine chloride is -20°C.[3]

4. Emergency Procedures:

In case of eye contact: Flush eyes with water as a precaution.[1]

In case of skin contact: Wash off with soap and plenty of water.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1]
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Disposal Plan: Responsible Waste Management
Proper disposal of Butyrylcholine chloride and any contaminated materials is essential to

prevent environmental contamination and ensure laboratory safety.

1. Waste Collection:

Collect waste Butyrylcholine chloride, whether in solid or solution form, in a designated,

clearly labeled, and suitable sealed container.[1]

2. Contaminated Materials:

Dispose of contaminated gloves, weighing boats, and other disposable materials in a

designated chemical waste container.[1]

3. Disposal Route:

Dispose of chemical waste in accordance with local, state, and federal regulations. Do not let

the product enter drains.[1] Consult your institution's environmental health and safety (EHS)

office for specific guidance on chemical waste disposal.

Butyrylcholine Chloride Handling Workflow
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A workflow diagram for the safe handling of Butyrylcholine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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